Cas no 2172054-12-3 (methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate
• CAS No: 2172054-12-3
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6350708
• PubChem ID: 165607012
• Update Time: 2025-10-30

methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate
• 2172054-12-3
• EN300-1633342

• Inchi： 1S/C14H24O3/c1-12(2)7-9-14(16,10-8-12)13(5-4-6-13)11(15)17-3/h16H,4-10H2,1-3H3
• InChI Key： LMUZFEXEIBMZNF-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate

Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate (CAS No. 2172054-12-3): A Comprehensive Overview

Methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate, identified by its CAS number 2172054-12-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex cyclic structure, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The unique arrangement of functional groups within its molecular framework makes it a valuable candidate for further investigation, particularly in the context of novel therapeutic agents and biochemical pathways.

The molecular structure of methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with a carboxylate group at the 1-position and a 1-hydroxy-4,4-dimethylcyclohexyl moiety at the 1-(alpha) position. This bifunctional nature allows for diverse chemical modifications and interactions, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and carboxyl groups provides multiple sites for functionalization, enabling the design of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate suggest potential applications in the synthesis of pharmacophores targeting neurological disorders, inflammation, and metabolic diseases. For instance, the cyclohexyl ring with dimethyl substitution may contribute to improved solubility and bioavailability, while the hydroxyl and carboxyl groups offer opportunities for hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate serve as building blocks for generating libraries of molecules that can be screened for biological activity. High-throughput screening (HTS) and virtual screening techniques have been employed to identify lead compounds with promising pharmacological properties. The unique scaffold of this compound has been computationally modeled to predict its binding affinity to various enzymes and receptors, providing insights into its potential therapeutic utility.

The synthesis of methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one. Techniques such as asymmetric synthesis and catalytic hydrogenation have been utilized to introduce specific stereocenters and functional groups with high precision. These advancements not only facilitate the production of this compound but also contribute to the broader field of synthetic organic chemistry.

The pharmacological evaluation of methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. The hydroxyl group at the cyclohexyl ring may interact with hydrophobic pockets of target proteins, while the carboxylate group can engage in electrostatic interactions. Such dual-mode binding mechanisms are increasingly recognized as effective strategies for developing potent and selective drugs.

In addition to its pharmacological potential, methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate has shown promise in material science applications. Its rigid cyclic structure and multiple functional groups make it a suitable candidate for designing polymers with enhanced mechanical properties or specific chemical functionalities. Researchers are exploring its use as a monomer in polymerization reactions to create materials with tailored characteristics for applications in coatings, adhesives, and specialty plastics.

The future directions for research on methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate include expanding its chemical space through structural analogs and exploring new synthetic routes. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By leveraging computational biology and machine learning algorithms, researchers can accelerate the discovery process and identify novel derivatives with improved pharmacokinetic profiles.

In conclusion, methyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylate (CAS No. 2172054-12-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new possibilities for this molecule, it is poised to play a significant role in advancing scientific understanding and developing next-generation therapeutics.